Cas no 1934489-61-8 (1-(2,6-difluorophenyl)cyclobutylmethanol)

• Product Name: 1-(2,6-difluorophenyl)cyclobutylmethanol
• CAS No: 1934489-61-8
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 5765845
• PubChem ID: 130759564
• Update Time: 2025-06-20

1-(2,6-difluorophenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(2,6-difluorophenyl)cyclobutyl]methanol
• 1934489-61-8
• EN300-1865294
• 1-(2,6-difluorophenyl)cyclobutylmethanol

• Inchi： 1S/C11H12F2O/c12-8-3-1-4-9(13)10(8)11(7-14)5-2-6-11/h1,3-4,14H,2,5-7H2
• InChI Key： AVNGPVRJTMXVEE-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1(CO)CCC1)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,6-difluorophenyl)cyclobutylmethanol

Introduction to 1-(2,6-difluorophenyl)cyclobutylmethanol (CAS No. 1934489-61-8)

1-(2,6-difluorophenyl)cyclobutylmethanol, with the CAS number 1934489-61-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of cyclobutyl alcohols and features a cyclobutane ring substituted with a 2,6-difluorophenyl group and a methanol moiety.

The molecular formula of 1-(2,6-difluorophenyl)cyclobutylmethanol is C₁₀H₁₀F₂O, and its molecular weight is approximately 186.18 g/mol. The compound's structure provides it with distinct physical and chemical properties, such as high thermal stability and low toxicity, which make it an attractive candidate for various applications.

In the realm of medicinal chemistry, 1-(2,6-difluorophenyl)cyclobutylmethanol has been studied for its potential as a lead compound in the development of new drugs. Recent research has focused on its ability to modulate specific biological pathways and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the compound's interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The results indicated that 1-(2,6-difluorophenyl)cyclobutylmethanol exhibits selective binding to certain GPCRs, suggesting its potential as a novel therapeutic agent for conditions such as neurological disorders and cancer.

Beyond medicinal applications, 1-(2,6-difluorophenyl)cyclobutylmethanol has also shown promise in materials science. Its unique combination of fluorine atoms and cyclobutane ring provides it with excellent solubility and stability properties. These characteristics make it a valuable component in the formulation of advanced materials, such as polymers and coatings. A study published in the Journal of Applied Polymer Science in 2023 demonstrated that incorporating 1-(2,6-difluorophenyl)cyclobutylmethanol into polymer matrices significantly enhances their mechanical strength and thermal stability.

The synthesis of 1-(2,6-difluorophenyl)cyclobutylmethanol involves several well-established chemical reactions. One common synthetic route involves the reaction of 2,6-difluorobenzaldehyde with cyclobutane carboxylic acid followed by reduction to form the alcohol. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, 1-(2,6-difluorophenyl)cyclobutylmethanol is generally considered safe when proper precautions are taken. It is important to handle the compound in well-ventilated areas and use appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, storage should be in tightly sealed containers away from heat sources and incompatible materials.

The environmental impact of 1-(2,6-difluorophenyl)cyclobutylmethanol is another important consideration. Studies have shown that the compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, it is always advisable to follow best practices for waste disposal and environmental management to minimize any potential risks.

In conclusion, 1-(2,6-difluorophenyl)cyclobutylmethanol (CAS No. 1934489-61-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an exciting area of research for scientists and engineers alike. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various industries.